5-Bromo-2-(dimethylamino)pyrimidine-4-carbaldehyde

• Molecular Formula: C7H8BrN3O
• Molecular Weight: 230.06 g/mol
• IUPAC Name: 5-bromo-2-(dimethylamino)pyrimidine-4-carbaldehyde
• InChI: InChI=1S/C7H8BrN3O/c1-11(2)7-9-3-5(8)6(4-12)10-7/h3-4H,1-2H3
• InChI Key: ACLBNAHMGKBIJP-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC=C(C(=N1)C=O)Br

Description

5-Bromo-2-(dimethylamino)pyrimidine-4-carbaldehyde is a useful research compound. Its molecular formula is C7H8BrN3O and its molecular weight is 230.06 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To [5-bromo-2-(dimethylamino)pyrimidin-4-yl]methanol (19 g, 82 mmol) in DCM (10 mL) was added Dess-Martin periodinane (41.7 g, 98 mmol) at room temperature. The reaction was stirred overnight and the reaction was diluted with hexanes, filtered and was concentrated before purification by column chromatography to yield 5-bromo-2-(dimethylamino)pyrimidine-4-carbaldehyde (10 g, 43.5 mmol). 1H NMR (500 MHz, CDCl3) δ 9.95 (s, 1H), 8.52 (s, 1H), 3.24 (s, 6H).